Cas no 192878-36-7 (1H-Pyrrole-2-carboxylic acid, 4,5-dihydro-5-oxo-)

1H-Pyrrole-2-carboxylic acid, 4,5-dihydro-5-oxo- structure
192878-36-7 structure
Product Name:1H-Pyrrole-2-carboxylic acid, 4,5-dihydro-5-oxo-
CAS No:192878-36-7
MF:C5H5NO3
MW:127.098101377487
CID:2787886
PubChem ID:9543309
Update Time:2024-03-01

1H-Pyrrole-2-carboxylic acid, 4,5-dihydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-carboxylic acid, 4,5-dihydro-5-oxo-
    • DTXSID70429486
    • 192878-36-7
    • Inchi: 1S/C5H5NO3/c7-4-2-1-3(6-4)5(8)9/h1H,2H2,(H,6,7)(H,8,9)
    • InChI Key: UKUHCFOPVAFYIJ-UHFFFAOYSA-N
    • SMILES: O=C1CC=C(C(=O)O)N1

Computed Properties

  • Exact Mass: 127.026943022g/mol
  • Monoisotopic Mass: 127.026943022g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 66.4
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